Cas no 1803650-06-7 (2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1803650-06-7
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930448
• Update Time: 2025-05-24

2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H10F3N3O2/c9-8(10,11)16-6-1-4(3-15)5(2-12)14-7(6)13/h1,15H,2-3,12H2,(H2,13,14)
• InChI Key： JEYYVYFKSGKOPF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N)N=C(CN)C(CO)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: -0.3
• Topological Polar Surface Area: 94.4

Additional information on 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol

Introduction to 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1803650-06-7) and Its Emerging Applications in Chemical Biology

2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol, identified by its CAS number 1803650-06-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug development. The presence of multiple functional groups, including amino, hydroxymethyl, and trifluoromethoxy substituents, endows this molecule with unique chemical properties that make it a promising candidate for various therapeutic applications.

The structural framework of 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol incorporates several key features that contribute to its potential biological relevance. The amino group at the 2-position and the aminomethyl group at the 6-position enhance its reactivity, allowing for further functionalization through various synthetic strategies. Additionally, the trifluoromethoxy group at the 3-position introduces electronic and steric effects that can influence binding interactions with biological targets. These structural attributes make this compound a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those featuring fluorinated moieties. The incorporation of fluorine atoms into organic molecules is well-documented to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, fluorinated pyridines have been extensively studied in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds. The compound 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1803650-06-7) exemplifies this trend by combining multiple pharmacophoric elements that could enhance its interaction with enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacological entities. The presence of both primary and secondary amine functionalities provides multiple sites for chemical modification, enabling the construction of peptidomimetics, enzyme inhibitors, or receptor ligands. Researchers have leveraged similar scaffolds to develop inhibitors targeting protein-protein interactions or enzymes implicated in diseases such as cancer and inflammation. The trifluoromethoxy group further enhances the molecular properties by increasing electron-withdrawing effects, which can improve binding affinity to certain biological targets.

Recent advancements in computational chemistry and drug design have facilitated the exploration of novel molecular architectures like 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1803650-06-7). Molecular docking studies have shown that this compound can interact with various protein targets through hydrogen bonding networks and hydrophobic interactions. For example, preliminary simulations suggest that it may bind to kinases or transcription factors involved in cell signaling pathways relevant to neurodegenerative disorders or autoimmune diseases. These findings underscore the importance of high-throughput screening and virtual ligand design in identifying promising candidates for further experimental validation.

The synthesis of 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling processes, and protecting group chemistry to introduce each functional group systematically. The use of fluorinated reagents or catalysts can be particularly advantageous in constructing the trifluoromethoxy moiety without compromising overall yield or purity. Such synthetic methodologies are essential for producing sufficient quantities of this compound for preclinical studies and eventual clinical trials.

In addition to its pharmacological promise, 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1803650-06-7) has shown potential in material science applications due to its ability to form coordination complexes with metal ions. Transition metal complexes derived from pyridine derivatives are widely used as catalysts or luminescent probes in analytical chemistry and nanotechnology. The electron-rich nature of this compound allows it to bind metals such as copper or palladium through coordination bonds between nitrogen atoms and metal centers. Such complexes exhibit unique spectroscopic properties that can be exploited for sensing applications or as building blocks for supramolecular assemblies.

The development of novel therapeutic agents often relies on interdisciplinary collaborations between chemists, biologists, and medicinal chemists to translate basic research findings into clinical applications. The case of 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1803650-06-7) illustrates how structural innovation can drive drug discovery efforts forward. By integrating insights from computational modeling with experimental validation using biochemical assays or cell-based assays, researchers can rapidly assess the efficacy and selectivity of this compound against relevant disease targets.

Future directions in studying this compound may include exploring its role in modulating epigenetic mechanisms or targeting emerging resistant strains of pathogens through structure-based drug design approaches. The ability to modify key functional groups allows researchers to fine-tune physicochemical properties such as solubility or bioavailability while maintaining biological activity—a critical consideration during drug development pipelines.

In conclusion,2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-methanol (CAS No,1803650-06-7) represents a structurally intriguing molecule with broad applications across chemical biology,pharmaceutical research,and material science domains。Its unique combination of functional groups makes it an attractive scaffold for designing novel bioactive molecules,while its synthetic accessibility enables rapid exploration through both experimental chemistryand computational methods。As our understanding of disease mechanisms advances,compounds like these will continue playing pivotal roles in developing next-generation therapeutics that address unmet medical needs。